Cas no 2171958-71-5 (1-(2-methylbut-3-yn-2-yl)-3-(2-methylpropyl)piperidine)

• Product Name: 1-(2-methylbut-3-yn-2-yl)-3-(2-methylpropyl)piperidine
• CAS No: 2171958-71-5
• MF: C₁₄H₂₅N
• MW: 207.355004072189
• CID: 5814660
• PubChem ID: 165779167
• Update Time: 2025-10-22

1-(2-methylbut-3-yn-2-yl)-3-(2-methylpropyl)piperidine Chemical and Physical Properties

Names and Identifiers

• 1-(2-methylbut-3-yn-2-yl)-3-(2-methylpropyl)piperidine
• EN300-1615020
• 2171958-71-5

• Inchi： 1S/C14H25N/c1-6-14(4,5)15-9-7-8-13(11-15)10-12(2)3/h1,12-13H,7-11H2,2-5H3
• InChI Key： GPAGWICDXIEOMO-UHFFFAOYSA-N
• SMILES： N1(C(C#C)(C)C)CCCC(CC(C)C)C1

Computed Properties

• Exact Mass: 207.198699802g/mol
• Monoisotopic Mass: 207.198699802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 3.2Ų

Additional information on 1-(2-methylbut-3-yn-2-yl)-3-(2-methylpropyl)piperidine

1-(2-Methylbut-3-yn-2-yl)-3-(2-Methylpropyl)Piperidine: A Comprehensive Overview

The compound 1-(2-methylbut-3-yn-2-yl)-3-(2-methylpropyl)piperidine is a highly specialized molecule belonging to the class of piperidine derivatives. Its unique structure combines a piperidine ring with specific substituents, making it an interesting subject for research in medicinal chemistry and pharmacology.

This compound features two key functional groups: a 2-methylbut-3-yn-2-yl group and a 2-methylpropyl group attached to the piperidine ring. The piperidine ring itself is a six-membered saturated cyclic amine, which serves as a versatile scaffold for various bioactive molecules.

Recent studies have highlighted the potential of compounds with piperidine derivatives in drug discovery. These molecules are known for their ability to modulate diverse biological targets, including ion channels, receptors, and enzymes. The specific substituents in 1-(2-methylbut-3-yn-2-yl)-3-(2-methylpropyl)piperidine may confer additional bioactivity or pharmacokinetic properties.

The 2-methylbut-3-yn-2-yl group, also known as a cyanomethyl group, is an alkyne moiety with unique electronic and steric properties. Alkynes are known to participate in various biochemical interactions, including hydrogen bonding and π-stacking, which can influence the binding affinity of molecules to their targets.

On the other hand, the 2-methylpropyl group adds a bulky alkyl substituent to the piperidine ring. This substitution may enhance the molecule's lipophilicity, potentially improving its absorption and bioavailability. The combination of these two groups creates a compound with a balance of hydrophobicity and reactivity.

Research into piperidine-based compounds has shown their utility in treating various diseases, including central nervous system disorders, cardiovascular diseases, and cancer. The specific properties of 1-(2-methylbut-3-yn-2-yl)-3-(2-methylpropyl)piperidine may position it as a valuable tool in the development of novel therapeutics.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of complex piperidine derivatives. The 1-(2-methylbut-3-yn-2-yl)-3-(2-methylpropyl)piperidine can be synthesized via various routes, including alkyne coupling reactions and ring-closing techniques. These methods ensure high yields and purity, essential for preclinical and clinical studies.

Moreover, the piperidine scaffold is highly customizable, allowing for the introduction of additional functional groups to optimize bioactivity. This flexibility makes it a popular choice in drug design, where fine-tuning molecular properties is critical for achieving desired therapeutic effects.

In conclusion, 1-(2-methylbut-3-yn-2-yl)-3-(2-methylpropyl)piperidine represents an intriguing compound with potential applications in the biomedical field. Its unique structure and functional groups make it a promising candidate for further research and development.